Cas no 898423-35-3 (N-(4-bromophenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide)

• Product Name: N-(4-bromophenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide
• CAS No: 898423-35-3
• MF: C₁₈H₁₇BrN₂O₃S
• MW: 421.308182477951
• CID: 5482485
• Update Time: 2025-10-30

N-(4-bromophenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizine-9-sulfonamide, N-(4-bromophenyl)-2,3,6,7-tetrahydro-3-oxo-
• N-(4-bromophenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

• Inchi： 1S/C18H17BrN2O3S/c19-14-4-6-15(7-5-14)20-25(23,24)16-10-12-2-1-9-21-17(22)8-3-13(11-16)18(12)21/h4-7,10-11,20H,1-3,8-9H2
• InChI Key： BGALYLWXSWCHCF-UHFFFAOYSA-N
• SMILES： C12=CC(S(NC3=CC=C(Br)C=C3)(=O)=O)=CC3=C1N(CCC3)C(=O)CC2

Additional information on N-(4-bromophenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

Comprehensive Analysis of N-(4-bromophenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide (CAS 898423-35-3)

The compound N-(4-bromophenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide (CAS 898423-35-3) is a highly specialized sulfonamide derivative with a unique tricyclic structure. Its molecular framework, featuring a 1-azatricyclo[7.3.1.0^{5,13}]trideca core, has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and organic synthesis. The presence of a 4-bromophenyl moiety further enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and other transformations.

Recent advancements in sulfonamide-based therapeutics have highlighted the importance of compounds like N-(4-bromophenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and autoimmune diseases. The compound's tricyclic sulfonamide structure aligns with current trends in fragment-based drug design, where rigid, three-dimensional cores are prized for their ability to modulate protein-protein interactions.

From a synthetic chemistry perspective, the azatricyclo[7.3.1.0^{5,13}]trideca system presents fascinating challenges and opportunities. The strained ring system and 2-oxo functionality offer multiple sites for selective functionalization, making this compound a versatile building block for medicinal chemistry programs. Computational studies suggest that the 7-sulfonamide group may contribute to enhanced solubility profiles compared to traditional aromatic systems, addressing a common limitation in drug development pipelines.

The bromophenyl substituent in CAS 898423-35-3 provides a strategic handle for further derivatization through modern transition metal-catalyzed reactions. This feature has become increasingly valuable as the pharmaceutical industry embraces late-stage functionalization strategies to rapidly generate structural diversity. Recent publications have demonstrated successful applications of similar brominated intermediates in Suzuki-Miyaura and Buchwald-Hartwig couplings, suggesting promising avenues for expanding the utility of this compound.

Analytical characterization of N-(4-bromophenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide reveals interesting physicochemical properties. The compound exhibits moderate polarity due to its sulfonamide group, with calculated logP values suggesting favorable membrane permeability. These characteristics position it as a potential candidate for central nervous system (CNS) drug development, an area of intense research focus given the unmet medical needs in neurological disorders.

In materials science applications, the rigid, conjugated system of CAS 898423-35-3 has shown promise in the development of organic electronic materials. The bromine atom offers a site for polymerization or crosslinking, while the electron-deficient 2-oxo-1-azatricyclo core may contribute to interesting charge transport properties. These features align with current industry demands for novel small-molecule semiconductors in flexible electronics and optoelectronic devices.

The stability profile of N-(4-bromophenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide under various conditions has been the subject of recent investigations. Preliminary data suggest that the compound maintains integrity under standard storage conditions, with particular stability in anhydrous environments. This makes it suitable for high-throughput screening applications where compound stability is crucial for reliable assay results.

From a regulatory perspective, proper handling of CAS 898423-35-3 requires standard laboratory safety protocols. While not classified as hazardous under current guidelines, researchers should employ appropriate personal protective equipment when working with this compound, particularly due to the brominated aromatic component. Proper waste disposal methods should be followed in accordance with local regulations for halogenated organic compounds.

The synthetic accessibility of N-(4-bromophenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide has improved significantly in recent years, with several published routes demonstrating efficient multi-step syntheses from commercially available starting materials. These advancements have increased its availability for research purposes, though scale-up challenges remain for industrial applications requiring kilogram quantities.

Future research directions for this compound are likely to focus on exploring its biological activity profiles and developing more efficient synthetic routes. The unique three-dimensional structure of the azatricyclo[7.3.1.0^{5,13}]trideca core may offer novel binding modes against challenging biological targets, particularly in the realm of protein-protein interaction inhibitors. Additionally, computational modeling studies could help identify optimal derivatization strategies to enhance specific properties.

In conclusion, N-(4-bromophenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide (CAS 898423-35-3) represents a fascinating case study in modern heterocyclic chemistry. Its structural complexity, combined with multiple sites for chemical modification, positions it as a valuable tool for both pharmaceutical and materials science research. As synthetic methodologies continue to advance and biological screening technologies become more sophisticated, this compound may play an increasingly important role in addressing current challenges in drug discovery and advanced materials development.